Cas no 1805066-36-7 (4-Fluoro-5-methyl-2-nitrobenzaldehyde)
4-Fluoro-5-methyl-2-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-5-methyl-2-nitrobenzaldehyde
-
- Inchi: 1S/C8H6FNO3/c1-5-2-6(4-11)8(10(12)13)3-7(5)9/h2-4H,1H3
- InChI Key: RTGYSWUPFLTLHL-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C=O)C=C1C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 216
- XLogP3: 1.7
- Topological Polar Surface Area: 62.9
4-Fluoro-5-methyl-2-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008950-250mg |
4-Fluoro-5-methyl-2-nitrobenzaldehyde |
1805066-36-7 | 97% | 250mg |
494.40 USD | 2021-07-06 | |
| Alichem | A010008950-500mg |
4-Fluoro-5-methyl-2-nitrobenzaldehyde |
1805066-36-7 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010008950-1g |
4-Fluoro-5-methyl-2-nitrobenzaldehyde |
1805066-36-7 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
4-Fluoro-5-methyl-2-nitrobenzaldehyde Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-Fluoro-5-methyl-2-nitrobenzaldehyde
Recent Advances in the Application of 4-Fluoro-5-methyl-2-nitrobenzaldehyde (CAS: 1805066-36-7) in Chemical Biology and Pharmaceutical Research
4-Fluoro-5-methyl-2-nitrobenzaldehyde (CAS: 1805066-36-7) is a fluorinated nitroaromatic aldehyde that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drug candidates and chemical probes. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in medicinal chemistry due to their prevalence in pharmacologically active compounds.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Fluoro-5-methyl-2-nitrobenzaldehyde as a key building block in the synthesis of indole-based kinase inhibitors. The researchers utilized its nitro and aldehyde functional groups to facilitate a cascade reaction, yielding potent inhibitors targeting tyrosine kinases implicated in cancer progression. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in oncology drug discovery.
In parallel, research in chemical biology has explored the application of this compound in the development of fluorescent probes for cellular imaging. A team at MIT engineered a series of nitrobenzaldehyde-derived probes that exhibit solvatochromic properties, enabling real-time monitoring of intracellular redox states. The fluorine atom at the 4-position was found to significantly enhance probe stability against nucleophilic attack, a common limitation in biological environments.
Recent synthetic methodology developments have also expanded the utility of 1805066-36-7. A 2024 Organic Letters publication described a novel palladium-catalyzed coupling reaction that efficiently functionalizes the aldehyde group while preserving the nitro and fluoro substituents. This advancement opens new possibilities for the rapid diversification of molecular libraries based on this scaffold, particularly for fragment-based drug discovery approaches.
From a safety and pharmacokinetic perspective, recent ADMET studies on derivatives of 4-Fluoro-5-methyl-2-nitrobenzaldehyde have shown promising results. The fluorine substitution appears to improve metabolic stability compared to non-fluorinated analogs, while the nitro group provides a handle for further structural modifications. These findings were presented at the 2024 American Chemical Society National Meeting, suggesting growing pharmaceutical interest in this chemical scaffold.
Looking forward, the unique electronic properties imparted by the combination of fluoro and nitro substituents on the benzaldehyde core continue to inspire innovative applications. Current research directions include its incorporation into covalent inhibitor design and as a precursor for PET tracer development. The compound's commercial availability and well-characterized reactivity profile position it as an increasingly important tool in both academic and industrial research settings.
1805066-36-7 (4-Fluoro-5-methyl-2-nitrobenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)